Cas no 2680686-19-3 (3-{N-[(3,4-difluorophenyl)methyl]-2,2,2-trifluoroacetamido}propanoic acid)

• Product Name: 3-{N-[(3,4-difluorophenyl)methyl]-2,2,2-trifluoroacetamido}propanoic acid
• CAS No: 2680686-19-3
• MF: C₁₂H₁₀F₅NO₃
• MW: 311.204720973969
• CID: 6448887
• PubChem ID: 165937785
• Update Time: 2025-05-21

3-{N-[(3,4-difluorophenyl)methyl]-2,2,2-trifluoroacetamido}propanoic acid Chemical and Physical Properties

Names and Identifiers

• EN300-28292169
• 3-{N-[(3,4-difluorophenyl)methyl]-2,2,2-trifluoroacetamido}propanoic acid
• 2680686-19-3

• Inchi： 1S/C12H10F5NO3/c13-8-2-1-7(5-9(8)14)6-18(4-3-10(19)20)11(21)12(15,16)17/h1-2,5H,3-4,6H2,(H,19,20)
• InChI Key： KSLNUONVHXNYAV-UHFFFAOYSA-N
• SMILES： FC(C(N(CCC(=O)O)CC1C=CC(=C(C=1)F)F)=O)(F)F

Computed Properties

• Exact Mass: 311.05808399g/mol
• Monoisotopic Mass: 311.05808399g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 388
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 57.6Ų

Additional information on 3-{N-[(3,4-difluorophenyl)methyl]-2,2,2-trifluoroacetamido}propanoic acid

3-{N-[(3,4-Difluorophenyl)methyl]-2,2,2-trifluoroacetamido}propanoic Acid: A Comprehensive Overview

The compound with CAS No 2680686-19-3, known as 3-{N-[(3,4-difluorophenyl)methyl]-2,2,2-trifluoroacetamido}propanoic acid, is a highly specialized organic molecule with significant applications in the fields of pharmaceuticals and biotechnology. This compound has garnered attention due to its unique structural features and potential therapeutic applications. The molecule consists of a propanoic acid backbone substituted with a trifluoroacetyl group and a difluorophenyl methyl amide moiety. These structural elements contribute to its stability, bioavailability, and pharmacological activity.

Recent studies have highlighted the importance of this compound in drug design and development. The presence of the trifluoroacetyl group enhances the molecule's lipophilicity, which is crucial for crossing biological membranes. Additionally, the difluorophenyl group introduces electronic effects that can modulate the compound's interaction with biological targets. Researchers have explored its potential as a precursor for developing novel drugs targeting various diseases, including cancer and neurodegenerative disorders.

The synthesis of 3-{N-[(3,4-difluorophenyl)methyl]-2,2,2-trifluoroacetamido}propanoic acid involves a multi-step process that includes nucleophilic acyl substitution and amide bond formation. The optimization of these steps has been a focus of recent investigations to improve yield and purity. Advanced techniques such as high-resolution mass spectrometry and nuclear magnetic resonance (NMR) spectroscopy have been employed to confirm the compound's structure and purity.

In terms of pharmacokinetics, this compound exhibits favorable absorption profiles in preclinical models. Studies have shown that its bioavailability is enhanced due to the presence of fluorine atoms, which reduce metabolic degradation. This attribute makes it a promising candidate for drug delivery systems that require sustained release or targeted delivery mechanisms.

The application of this compound in biomedical research has expanded significantly. It has been utilized as a tool compound in studying enzyme inhibition and receptor binding assays. Recent findings suggest that it may serve as a lead molecule for developing drugs targeting specific kinases involved in cancer progression.

Moreover, the environmental impact of this compound has been assessed in accordance with regulatory standards. Its degradation pathways under various conditions have been studied to ensure minimal ecological footprint. These studies are essential for complying with global chemical management policies and ensuring sustainable practices in pharmaceutical manufacturing.

In conclusion, 3-{N-[(3,4-difluorophenyl)methyl]-2,2,2-trifluoroacetamido}propanoic acid (CAS No 2680686-19-3) represents a significant advancement in organic chemistry with broad implications for drug discovery and development. Its unique structure, favorable pharmacokinetic properties, and potential therapeutic applications make it a subject of continued research interest.